Cas no 3784-03-0 (Sodium 2,4,6-trichlorophenolate)

Sodium 2,4,6-trichlorophenolate Properties

Names and Identifiers

• Sodium 2,4,6-trichlorophenolate
• 2,4,6-Trichlorophenol sodium salt
• 2,4,6-trichloro-phenosodiumsalt
• SODIUM TRICHLOROPHENATE
• Phenol, 2,4,6-trichloro-, sodium salt
• 2,4,6-TRICHLOROPHENOL SODIUM SALT HYDRATE
• 1-Sodiooxy-2,4,6-trichlorobenzene
• 2,3-DIHYDROBENZO[B]FURAN-5-THIOAMIDE
• 2,4,6-Trichlor-phenol,Natriumsalz
• sodium 2,4,6-trichlorophenoxide
• sodium salt of 2,4,6-trichlorophenol
• OV8AOX082W
• sodium 2,4,6-Trichlorophenate
• Phenol, 2,4,6-trichloro-, sodium salt (1:1)
• C6H2Cl3NaO
• Jsp006665
• sodium-2,4,6-trichlorophenolate
• 2,4,6-TrichlorophenolSodiumSalt
• RP27198
• I155
• AK116628
• ST2419851
• AX8066224
• Trichlorophenolsodiumsalt
• A873999
• 3784-03-0
• EINECS 223-246-2
• W-106510
• UNII-OV8AOX082W
• FT-0635016
• Sodium2,4,6-trichlorophenolate
• J8.253H
• NS00082396
• AS-81716
• CS-0362623
• Propylamine, 2-ethoxy-
• 2,4,6-trichlorophenol, sodium salt
• DTXSID2041339
• EPA PESTICIDE CHEMICAL CODE 064220
• sodium;2,4,6-trichlorophenolate
• T0392
• SCHEMBL2125237
• Q27285858
• D92332
• AKOS015899873
• DB-049200
• SODIUM 2,4,6-TRICHLOROBENZENOLATE
• MWWVVWIHGYXNNR-UHFFFAOYSA-M
• +Expand

• MDL： MFCD09750372
• InChIKey： MWWVVWIHGYXNNR-UHFFFAOYSA-M
• Inchi： 1S/C6H3Cl3O.Na/c7-3-1-4(8)6(10)5(9)2-3;/h1-2,10H;/q;+1/p-1
• SMILES： ClC1C([H])=C(C([H])=C(C=1[O-])Cl)Cl.[Na+]

Computed Properties

• Exact Mass: 217.90700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 217.907
• Heavy Atom Count: 11
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.1

Experimental Properties

• LogP: 3.79060
• PSA: 23.06000
• Merck: 9644
• Boiling Point: 246 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: No data available
• Color/Form: Pale yellow liquid
• Density: No data available